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Compound of Interest

Compound Name: 3-(2-Methylpropyl)phenol
CAS No.: 30749-25-8
Cat. No.: B1625594

Get Quote

To handle a chemical safely, one must understand its mechanism of action. Mono-alkylphenols
like 3-(2-methylpropyl)phenol exert toxicity primarily via polar narcosis[2]. Unlike reactive
electrophiles that covalently bind to proteins, polar narcotics act through unspecific, reversible
interactions with biological lipid bilayers, fundamentally disrupting membrane integrity[2].

Because of its high lipophilicity (LogP ~3.2), this compound is rapidly absorbed through the
gastrointestinal tract and dermal layers[3],[2]. Standard water-flushing protocols are largely
ineffective for dermal exposure because phenols are poorly water-soluble. Instead, operational
safety requires the use of macroscopic osmotic sinks—such as Polyethylene Glycol (PEG)—to
draw the lipophilic phenol out of the tissue[4]. Furthermore, its classification as an aquatic
toxicant mandates strict environmental isolation; it must never be discharged into standard
wastewater systems|[5].

Quantitative Chemical & Hazard Summary
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Property | Metric Value / Classification Reference

3-(2-Methylpropyl)phenol (3-

Chemical Name [3]
Isobutylphenol)

CAS Number 30749-25-8 [3]

Molecular Weight 150.22 g/mol [3]

LogP (Lipophilicity) 3.2 [3]

o ) Polar Narcosis (Membrane

Toxicity Mode of Action ) ) [2]
Disruption)
= 50 mg/kg bw/d

NOAEL (Repeated Dose) [2]
(Extrapolated)

o UN 3145 (Alkylphenols, liquid,

Transport Classification ) [6]

n.o.s.

Part 2: Step-by-Step Methodologies

Methodology A: Emergency Spill Response & Dermal
Decontamination

Causality Note: Alkylphenols pose secondary fire risks and severe dermal hazards. Rapid
containment and specific chemical neutralization are required.

o Evacuation & Isolation: Immediately halt operations. Evacuate non-essential personnel from
the spill radius. Ensure the fume hood remains operational to process exhausted vapors[4],

[5].

» Dermal Decontamination (Critical): If skin contact occurs, do NOT flush primarily with water.
Apply Polyethylene Glycol (PEG 300 or 400) generously to the affected area[4]. Continue
application for a minimum of 15 minutes or until the phenolic odor dissipates. Seek
immediate medical attention.

o Mechanical Absorption: For liquid spills, deploy an inert, liquid-binding absorbent (e.g.,
diatomaceous earth, sand, or universal acid-binders)[5]. Never use combustible materials
like sawdust, as phenolic compounds can oxidize exothermically.
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o Collection: Mechanically sweep the solidified waste using non-sparking tools and deposit it
into a sealable, compatible hazardous waste bucket[5].

Methodology B: Routine Waste Disposal & Packaging

Causality Note: Proper segregation prevents dangerous cross-reactions (e.g., with oxidizers),
while rigorous packaging ensures compliance with Department of Transportation (DOT) and
EPA Resource Conservation and Recovery Act (RCRA) mandates.

e Segregation: Collect all 3-(2-methylpropyl)phenol working solutions, stock materials, and
trace-contaminated items (pipette tips, empty tubes) strictly as Chemical Hazardous
Waste[4]. Isolate from strong oxidizers, bases, and biological waste.

e Primary Containment: Transfer liquid waste into high-density polyethylene (HDPE), steel, or
glass containers. Ensure containers are tightly capped and stored at or below eye level (~5
feet) to mitigate drop risks[4],[5].

o Secondary Containment: House the primary waste container in a secondary plastic
containment tray within the fume hood base cabinet or a dedicated, ventilated chemical
storage room kept below 60 °CJ[5],[7].

o Regulatory Labeling: Affix an EPA/DEC-compliant Hazardous Waste label to the container
immediately upon adding the first drop of waste. The label must explicitly state the chemical
name ("3-(2-Methylpropyl)phenol”), CAS number ("30749-25-8"), and exact
volumes/weights of all constituents[7].

e Final Packaging & EHS Transfer: Place the labeled containers into DOT UN-rated boxes
(e.g., UN/4G) equipped with corrugated cardboard separation or styrofoam inserts[7]. Submit
a waste removal request to your facility's EHS department for final destruction via high-
temperature incineration[5].

Part 3: Operational Logic Visualization
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Figure 1: Logical workflow for the segregation, containment, and disposal of 3-isobutylphenol
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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